Cas no 6665-99-2 (cytidine diphosphate glycerol)

• Product Name: cytidine diphosphate glycerol
• CAS No: 6665-99-2
• MF: C₁₂H₂₁N₃O₁₃P₂
• MW: 477.254965543747
• CID: 964366
• PubChem ID: 439249
• Update Time: 2025-04-19

cytidine diphosphate glycerol Chemical and Physical Properties

Names and Identifiers

• cytidine diphosphate glycerol
• DTXSID001157771
• 6665-99-2
• CHEBI:17885
• CDP-glycerol
• Cdp glycerols
• cytidine 5'-[3-(2,3-dihydroxypropyl) dihydrogen diphosphate]
• [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,3-dihydroxypropyl hydrogen phosphate
• Cytidine 5'-(trihydrogen diphosphate), P'-(2,3-dihydroxypropyl) ester
• C00513
• Q27102700
• Cytidine 5a(2)-(trihydrogen diphosphate), Pa(2)-(2,3-dihydroxypropyl) ester

• Inchi： 1S/C12H21N3O13P2/c13-8-1-2-15(12(20)14-8)11-10(19)9(18)7(27-11)5-26-30(23,24)28-29(21,22)25-4-6(17)3-16/h1-2,6-7,9-11,16-19H,3-5H2,(H,21,22)(H,23,24)(H2,13,14,20)/t6?,7-,9-,10-,11-/m1/s1
• InChI Key： HHPOUCCVONEPRK-JANFQQFMSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OCC(CO)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 477.05496173g/mol
• Monoisotopic Mass: 477.05496173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 251Ų